Cas no 183158-31-8 (diethyl pyridin-3-ylboronate)

• Product Name: diethyl pyridin-3-ylboronate
• CAS No: 183158-31-8
• MF: C₉H₁₄BNO₂
• MW: 179.023962497711
• CID: 2125979
• PubChem ID: 14127880
• Update Time: 2025-04-21

diethyl pyridin-3-ylboronate Chemical and Physical Properties

Names and Identifiers

• diethyl pyridin-3-ylboronate
• Boronic acid, 3-pyridinyl-, diethyl ester
• DA-09004
• SCHEMBL4849535
• 183158-31-8
• Diethyl B-3-pyridinylboronate
• DTXSID801307459

• Inchi： 1S/C9H14BNO2/c1-3-12-10(13-4-2)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3
• InChI Key： FIYNWUOJCBNBCZ-UHFFFAOYSA-N
• SMILES： O(B(C1C=NC=CC=1)OCC)CC

Computed Properties

• Exact Mass: 179.1117589Da
• Monoisotopic Mass: 179.1117589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų